Cas no 2167027-69-0 (N-ethyl-1-methyl-1H-pyrazole-4-carbohydrazide)

• Product Name: N-ethyl-1-methyl-1H-pyrazole-4-carbohydrazide
• CAS No: 2167027-69-0
• MF: C₇H₁₂N₄O
• MW: 168.196380615234
• CID: 6592674
• PubChem ID: 165506208
• Update Time: 2025-05-30

N-ethyl-1-methyl-1H-pyrazole-4-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• N-ethyl-1-methyl-1H-pyrazole-4-carbohydrazide
• EN300-1275864
• 2167027-69-0

• Inchi： 1S/C7H12N4O/c1-3-11(8)7(12)6-4-9-10(2)5-6/h4-5H,3,8H2,1-2H3
• InChI Key： VPQCEUGBXQFEMW-UHFFFAOYSA-N
• SMILES： O=C(C1C=NN(C)C=1)N(CC)N

Computed Properties

• Exact Mass: 168.10111102g/mol
• Monoisotopic Mass: 168.10111102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 64.2Ų

Additional information on N-ethyl-1-methyl-1H-pyrazole-4-carbohydrazide

N-ethyl-1-methyl-1H-pyrazole-4-carbohydrazide (CAS No. 2167027-69-0): A Comprehensive Overview in Modern Chemical and Pharmaceutical Research

N-ethyl-1-methyl-1H-pyrazole-4-carbohydrazide, identified by its CAS number 2167027-69-0, is a heterocyclic compound that has garnered significant attention in the fields of chemical biology and pharmaceutical development. This compound belongs to the pyrazole class, which is renowned for its diverse pharmacological properties and applications in drug design. The structural features of N-ethyl-1-methyl-1H-pyrazole-4-carbohydrazide make it a promising candidate for further exploration in medicinal chemistry, particularly in the synthesis of novel therapeutic agents.

The molecular structure of N-ethyl-1-methyl-1H-pyrazole-4-carbohydrazide consists of a pyrazole ring substituted with an ethyl group at the 1-position and a methyl group at the 3-position, with a carbohydrazide moiety attached to the 4-position. This unique arrangement contributes to its potential biological activity by providing multiple sites for interaction with biological targets. The carbohydrazide functional group, in particular, is known for its ability to form hydrogen bonds, which can enhance binding affinity and selectivity in drug interactions.

In recent years, there has been a growing interest in exploring the pharmacological potential of pyrazole derivatives. Studies have demonstrated that compounds containing the pyrazole core exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer effects. Among these derivatives, N-ethyl-1-methyl-1H-pyrazole-4-carbohydrazide has shown particular promise in preclinical studies. Research indicates that this compound may interfere with key cellular pathways involved in cancer progression, making it a potential lead for the development of new anticancer therapies.

One of the most compelling aspects of N-ethyl-1-methyl-1H-pyrazole-4-carbohydrazide is its ability to modulate enzyme activity. Enzymes are critical targets for drug development due to their central role in numerous biological processes. By inhibiting or activating specific enzymes, drugs can effectively alter cellular functions to treat various diseases. Preliminary studies have suggested that N-ethyl-1-methyl-1H-pyrazole-4-carbohydrazide may interact with enzymes involved in metabolic pathways relevant to inflammation and cancer. This interaction could lead to novel therapeutic strategies for conditions where these pathways are dysregulated.

The synthesis of N-ethyl-1-methyl-1H-pyrazole-4-carbohydrazide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the formation of the pyrazole ring, followed by functionalization at the 1-, 3-, and 4 Positions. Advanced synthetic techniques, such as catalytic hydrogenation and nucleophilic substitution reactions, are often employed to achieve the desired structural modifications. The synthesis must be conducted under controlled conditions to minimize side reactions and ensure the integrity of the final product.

The chemical properties of N-ethyl-1-methyl-1H-pyrazole-4-carbohydrazide also make it an interesting subject for computational studies. Molecular modeling techniques can be used to predict how this compound interacts with biological targets at the atomic level. These studies provide valuable insights into binding affinities, enzyme inhibition constants, and potential side effects. By integrating experimental data with computational predictions, researchers can accelerate the drug discovery process and prioritize compounds for further investigation.

In addition to its potential therapeutic applications, N-Ethyl - 1 - Methyl - 1 H - Pyrazole - 4 - Carbohydrazide (CAS No. 2167027 - 69 - 0) has shown promise in interdisciplinary research. For instance, it has been explored as a building block for more complex molecules in materials science. The unique electronic properties of pyrazole derivatives make them suitable candidates for applications in organic electronics and nanotechnology. By modifying the structure of N-Ethyl - 1 - Methyl - 1 H - Pyrazole - 4 - Carbohydrazide, researchers can tailor its properties for specific applications in these emerging fields.

The safety profile of any pharmaceutical compound is paramount before it can be considered for clinical use. While preliminary studies suggest that N-Ethyl - 1 - Methyl - 1 H - Pyrazole - 4 - Carbohydразиде is well-tolerated in vitro, further research is needed to assess its toxicity and pharmacokinetic properties in vivo. Animal models are commonly used to evaluate potential side effects and metabolic stability before human trials can begin. These studies provide critical data on dosing regimens and potential adverse reactions, ensuring that new drugs are safe and effective.

The regulatory landscape for new pharmaceuticals is stringent and requires extensive documentation before approval by health authorities such as the FDA or EMA. Researchers must navigate complex regulatory pathways to demonstrate the safety and efficacy of their compounds through clinical trials. The data generated from these trials form the basis of regulatory submissions, which include detailed information on chemical synthesis, pharmacological activity, toxicology profiles, and manufacturing processes.

In conclusion, N-Ethyl - 1 - Methyl - 1 H - Pyразоле – Карбохидразиде (CAS No:2167027–69–0) represents a significant advancement in pharmaceutical research due to its unique structural features and promising biological activities. Its potential applications span across multiple therapeutic areas, including oncology and anti-inflammatory treatments. As research continues to uncover new insights into its pharmacological properties, this compound holds great promise for future medical breakthroughs.